Cas no 2171688-99-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171688-99-4
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6066636
• PubChem ID: 165551682
• Update Time: 2025-05-24

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid
• 2171688-99-4
• EN300-1487558
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C24H26N2O5S/c1-2-15(22(27)26-14-32-13-21(26)23(28)29)11-25-24(30)31-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： RTEPZGMXLQKZIG-UHFFFAOYSA-N
• SMILES： S1CN(C(C(CC)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid

Comprehensive Analysis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171688-99-4)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171688-99-4) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazolidine carboxylic acid moiety, makes it a valuable intermediate in the synthesis of bioactive peptides and drug delivery systems. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

In recent years, the demand for Fmoc-protected amino acids and their derivatives, such as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid, has surged due to advancements in peptide-based drug discovery. The compound's CAS No. 2171688-99-4 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Its compatibility with automated peptide synthesizers and its ability to enhance peptide stability are key factors driving its adoption. Additionally, the thiazolidine ring in its structure contributes to improved metabolic stability, a critical consideration in the design of oral peptide therapeutics.

The Fmoc group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid serves as a temporary protecting group during peptide chain elongation, which can be removed under mild basic conditions. This feature aligns with the growing trend toward green chemistry in pharmaceutical manufacturing, as it reduces the need for harsh deprotection reagents. Furthermore, the compound's carboxylic acid functionality allows for further derivatization, enabling its use in linker chemistry for antibody-drug conjugates (ADCs) and other targeted therapies. These applications are particularly relevant in the context of personalized medicine, where precision and efficiency are paramount.

Another area of interest is the compound's potential role in neurological research. The thiazolidine-4-carboxylic acid moiety is structurally similar to proline analogs, which are known to influence neurotransmitter modulation. This has led to speculation about its utility in developing neuroprotective agents or cognitive enhancers. While more studies are needed, the compound's versatility underscores its value in multidisciplinary research. Researchers are also exploring its use in biomaterial engineering, where its peptide-mimetic properties could contribute to the design of smart hydrogels or tissue scaffolds.

From a synthetic chemistry perspective, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid exemplifies the convergence of organic synthesis and biotechnology. Its preparation involves multi-step organic reactions, including amide coupling and cyclization, which are optimized for high yield and purity. The compound's chiral center adds another layer of complexity, requiring enantioselective synthesis techniques to ensure stereochemical integrity. These attributes make it a subject of interest in process chemistry and scale-up optimization, particularly for GMP-compliant production.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171688-99-4) is a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its relevance to peptide therapeutics and green chemistry aligns with current industry trends, while its structural features offer opportunities for innovation in neurology and biomaterials. As research continues, this compound is poised to play a pivotal role in advancing precision medicine and sustainable pharmaceutical manufacturing.